1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one

• IUPAC Name: 1-(1-methylpyrazol-4-yl)-2-morpholin-4-ylethanone
• InChI: InChI=1S/C10H15N3O2/c1-12-7-9(6-11-12)10(14)8-13-2-4-15-5-3-13/h6-7H,2-5,8H2,1H3
• InChI Key: WODRECDUPMSNSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(=O)CN2CCOCC2
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• CAS No.: 1172536-76-3

Description

1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one is a heterocyclic compound featuring a pyrazole ring substituted with a methyl group at the N1 position and a morpholine moiety linked via an ethanone bridge. The compound’s reactivity and physicochemical properties are influenced by the electron-withdrawing ketone group and the steric effects of the methylpyrazole substituent .

Biological Activity

1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one is a synthetic compound that incorporates both pyrazole and morpholine moieties, which are known to impart significant biological activities. This article reviews the biological activity of this compound, exploring its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C₁₃H₁₈N₄O
• Molecular Weight : 250.31 g/mol

The presence of the morpholine ring contributes to its lipophilicity and potential interactions with biological targets, while the pyrazole moiety is associated with various pharmacological effects.

Pharmacological Activities

Research indicates that compounds containing pyrazole and morpholine structures exhibit a wide range of biological activities. Notably, studies have highlighted the following pharmacological effects:

• Anti-inflammatory Activity : Pyrazole derivatives have shown promising anti-inflammatory properties. For example, compounds similar to 1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one have demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro .
• Antimicrobial Activity : The compound has been evaluated for its antimicrobial properties against various bacterial strains. Preliminary studies suggest effective inhibition against Gram-positive and Gram-negative bacteria .
• Anticancer Potential : Pyrazole derivatives have been investigated for their anticancer activities, with some showing the ability to induce apoptosis in cancer cell lines. The mechanism often involves targeting specific signaling pathways related to cell growth and survival .

The mechanism of action for 1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one is primarily mediated through its interaction with various enzymes and receptors. It may act as an enzyme inhibitor or modulate receptor activity, influencing cellular signaling pathways. For instance, it could inhibit cyclooxygenase enzymes involved in inflammatory responses or interact with kinases related to cancer cell proliferation .

Case Studies

Several studies have explored the biological activity of pyrazole derivatives similar to 1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one:

• Anti-inflammatory Study : A series of pyrazole derivatives were synthesized and tested for their ability to inhibit TNF-α production in macrophages. Compounds showed up to 85% inhibition compared to control groups .
• Antimicrobial Efficacy : A study assessed the antimicrobial activity of various pyrazole derivatives against E. coli and S. aureus. The results indicated that certain derivatives exhibited significant antibacterial activity, suggesting potential therapeutic applications in treating infections .
• Anticancer Activity : Research involving pyrazole-containing compounds demonstrated their ability to induce apoptosis in human cancer cell lines through modulation of the PI3K/Akt signaling pathway .

Comparative Analysis

The following table summarizes the biological activities of selected compounds structurally related to 1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one:

Compound Name	Structure Features	Biological Activity
Compound A	Pyrazole + Morpholine	Anti-inflammatory
Compound B	Trifluoromethyl-Pyrazole	Antimicrobial
Compound C	Morpholine + Quinoline	CNS activity

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Similarity Metrics

Key structural analogs and their similarity scores (based on molecular fingerprints) are summarized below:

Compound Name	CAS Number	Similarity Score	Key Structural Differences
1-Methyl-1H-pyrazole-4-carboxylic acid	25016-11-9	0.80	Carboxylic acid substituent at C4
1-Methyl-1H-pyrazole-4-carbaldehyde	400877-05-6	0.73	Aldehyde group at C4 instead of ethanone
(1-Methyl-1H-pyrazol-4-yl)methanamine	5952-92-1	0.72	Primary amine substituent at C4
1-(Morpholin-4-yl)-2-(piperazin-1-yl)ethanone	919937-34-1	0.68	Piperazine replaces methylpyrazole

Notes:

• The highest similarity (0.80) is observed with 1-Methyl-1H-pyrazole-4-carboxylic acid, but the absence of the morpholine-ethanone bridge reduces its pharmacological relevance compared to the target compound .
• 1-Methyl-1H-pyrazole-4-carbaldehyde (similarity 0.73) demonstrates how replacing the ketone with an aldehyde alters polarity and hydrogen-bonding capacity .

Functional Group Analysis

Pyrazole Derivatives

• 1-(4-Chlorophenyl)-2-(4-methyl-1H-pyrazol-1-yl)ethan-1-one (): Shares the ethanone-pyrazole motif but replaces morpholine with a chlorophenyl group. This substitution increases hydrophobicity and may enhance membrane permeability in drug design contexts .
• (1-Methyl-1H-pyrazol-4-yl)methanol: The hydroxyl group at C4 introduces hydrogen-bond donor capacity, which is absent in the target compound’s methylpyrazole moiety .

Morpholine-Containing Compounds

• Morpholine-sulfonylmethyl derivatives (): Complex cyclopentanol-morpholine hybrids exhibit enhanced stereochemical diversity but lack the pyrazole core, limiting direct comparability .
• Morpholinothienopyrimidine derivatives (): These feature fused heterocyclic systems with thieno[2,3-d]pyrimidine cores, which confer distinct electronic properties compared to the simpler ethanone-linked pyrazole-morpholine scaffold .

Physicochemical and Pharmacokinetic Properties

• LogP : The morpholine group likely reduces LogP (increasing hydrophilicity) compared to purely aromatic analogs like 1-(4-chlorophenyl) derivatives .
• Solubility: The ethanone linker may improve aqueous solubility relative to carbaldehyde or carboxylic acid analogs due to reduced hydrogen-bond donor count .
• Metabolic Stability : The methyl group on pyrazole likely enhances metabolic stability by sterically shielding the N1 position from oxidative enzymes .

Research Implications

1-(1-Methylpyrazol-4-yl)-2-morpholin-4-ylethan-1-one occupies a unique niche among pyrazole-morpholine hybrids. Its balanced hydrophilicity/hydrophobicity profile and modular scaffold make it a promising candidate for:

• Kinase inhibitor development : Pyrazole-morpholine hybrids are recurrent motifs in ATP-competitive inhibitors (e.g., PI3K/AKT/mTOR pathways) .
• Crystallographic studies : Tools like SHELXL and ORTEP (–3, 5–6) could elucidate its conformational preferences, particularly the puckering dynamics of the morpholine ring .